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Compound of Interest

2-Chloro-4-ethoxy-6-
Compound Name:
(trifluoromethyl)pyrimidine

CAS No.: 114963-95-0

Cat. No.: B126206

Get Quote

CAS Number: 114963-95-0

Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers.

Executive Summary

2-Chloro-4-ethoxy-6-(trifluoromethyl)pyrimidine is a highly functionalized heterocyclic
building block essential in the development of modern pharmaceuticals and agrochemicals. Its
value lies in the trifluoromethyl (CFs) group, which modulates lipophilicity and metabolic
stability, and the orthogonal reactivity of its C2-chlorine and C4-ethoxy substituents.

This scaffold serves as a critical "linchpin” intermediate. The C2-chlorine atom is activated for
nucleophilic aromatic substitution (

) or palladium-catalyzed cross-coupling, while the C4-ethoxy group acts as a stable ether
linkage or a masked hydroxyl group.

Chemical Identity & Physical Profile[1][2][3][4][5]
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Property Data
CAS Number 114963-95-0
IUPAC Name 2-Chloro-4-ethoxy-6-(trifluoromethyl)pyrimidine

Molecular Formula

Molecular Weight 226.58 g/mol

Colorless to pale yellow liquid or low-melting
Appearance

solid
N ) ~230 °C (Predicted); often distilled under
Boiling Point
reduced pressure
N Soluble in DCM, EtOAc, DMSO, Methanol;
Solubility

Insoluble in water

Pyrimidine core, Trifluoromethyl (
), Ethoxy (

Key Functional Groups
), Chloro (

)

Synthesis & Manufacturing Logic

The synthesis of this molecule is a classic exercise in regioselective nucleophilic aromatic
substitution (

). The starting material is typically 2,4-dichloro-6-(trifluoromethyl)pyrimidine (CAS 33034-67-2).

The Regioselectivity Challenge

In 2,4-dichloropyrimidines, the C4 position is generally more reactive towards nucleophiles than
the C2 position.[1] This is due to the Meisenheimer complex stability: attack at C4 places the
negative charge on the N3 nitrogen, which is stabilized by the adjacent electron-withdrawing
CFs group (at C6) and the inherent electronegativity of the ring nitrogens.
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However, the CFs group at C6 is a powerful electron-withdrawing group (EWG) that activates

the entire ring. To prevent bis-substitution (formation of the 2,4-diethoxy product), reaction

conditions must be strictly controlled.

Optimized Synthetic Protocol

Reagents:

Precursor: 2,4-Dichloro-6-(trifluoromethyl)pyrimidine (1.0 eq)
Nucleophile: Sodium ethoxide (NaOEt) (1.05 eq) or Ethanol/EtsN
Solvent: Anhydrous Ethanol or THF

Temperature: -78°C to 0°C

Procedure:

Dissolution: Dissolve 2,4-dichloro-6-(trifluoromethyl)pyrimidine in anhydrous THF under

atmosphere. Cool to -10°C.

Addition: Add a solution of NaOEt in ethanol dropwise over 30 minutes. Critical: Rapid
addition leads to local high concentrations of ethoxide, promoting bis-substitution at C2.

Reaction: Stir at 0°C for 2—4 hours. Monitor by TLC or HPLC. The C4-substituted product
(Target) forms first.

Quench: Quench with saturated

solution.

Workup: Extract with Ethyl Acetate. Wash organics with brine, dry over

, and concentrate.

Purification: Silica gel chromatography (Hexanes:EtOAc gradient) is usually required to
separate the product from trace amounts of the C2-isomer or bis-substituted byproduct.
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Visualization: Synthesis Pathway
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Figure 1: Regioselective synthesis pathway favoring C4-substitution due to electronic
activation.

Reactivity Profile & Applications

Once synthesized, 2-Chloro-4-ethoxy-6-(trifluoromethyl)pyrimidine becomes a versatile
electrophile. The remaining chlorine at C2 is deactivated relative to the starting material but
remains sufficiently reactive for subsequent functionalization.

Key Transformations

e C2-Amination (

):

o Reaction with primary or secondary amines (e.g., morpholine, piperazine) yields 2-amino-
4-ethoxy-6-(trifluoromethyl)pyrimidines.

o Conditions: Heat (60—-80°C) in DMF or DMSO with a base (

or DIPEA).

o Application: Synthesis of kinase inhibitors where the pyrimidine acts as the hinge-binding
motif.

e Suzuki-Miyaura Coupling:
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o The C2-Cl bond can undergo Pd-catalyzed cross-coupling with aryl boronic acids.
o Catalyst:

or
/ XPhos.

o Significance: Used to construct biaryl systems common in agrochemicals (e.qg.,
herbicides).

+ Deprotection (Optional):
o The ethoxy group is relatively stable but can be cleaved using strong Lewis acids (

) to regenerate the hydroxyl group (pyrimidinone tautomer), if required.

Visualization: Downstream Reactivity
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Figure 2: Divergent synthesis capabilities of the scaffold. The C2-Cl serves as the primary
handle for diversification.

Experimental Protocol: Representative at C2

Objective: Displacement of the C2-chlorine with Morpholine.
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e Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add 2-Chloro-4-
ethoxy-6-(trifluoromethyl)pyrimidine (226 mg, 1.0 mmol).

e Solvent: Add anhydrous DMSO (3.0 mL).

o Base/Nucleophile: Add DIPEA (N,N-Diisopropylethylamine, 2.0 eq) followed by Morpholine
(1.2 eq).

e Reaction: Heat the mixture to 80°C for 4 hours.

o Note: The C2 position is less reactive than C4; thermal energy is required to overcome the
activation barrier.

o Workup: Cool to room temperature. Pour into water (15 mL). The product may precipitate. If
not, extract with Ethyl Acetate (3 x 10 mL).[2]

e Analysis: Verify conversion by LC-MS (

expected: ~278).

Safety & Handling (MSDS Highlights)
 Signal Word:WARNING
e Hazard Statements:
o H302: Harmful if swallowed.
o H315: Causes skin irritation.[3]
o H319: Causes serious eye irritation.[4][3][5][6]
o Storage: Store at 2—8°C under inert gas (

or Ar). Moisture sensitive (slow hydrolysis of the C2-Cl bond may occur over prolonged
exposure to humidity).

e PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood to avoid
inhalation of vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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